Cas no 37460-75-6 (4-methyl-2-(propan-2-yl)benzoic acid)

• Product Name: 4-methyl-2-(propan-2-yl)benzoic acid
• CAS No: 37460-75-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD20639502
• CID: 1483754
• PubChem ID: 23454401
• Update Time: 2025-04-21

4-methyl-2-(propan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-2-(1-methylethyl)-
• 4-methyl-2-(propan-2-yl)benzoic acid
• 37460-75-6
• AKOS017531441
• EN300-3007929
• 2-isopropyl-4-methylbenzoic acid
• A1-37778
• SCHEMBL6644184
• GVBJKJCRWZWRTC-UHFFFAOYSA-N
• 4-methyl-2-propan-2-ylbenzoic acid

• MDL： MFCD20639502
• Inchi： 1S/C11H14O2/c1-7(2)10-6-8(3)4-5-9(10)11(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key： GVBJKJCRWZWRTC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes